Cas no 2228026-37-5 (rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid)

• Product Name: rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid
• CAS No: 2228026-37-5
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5758813
• PubChem ID: 165575684
• Update Time: 2025-05-30

rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228026-37-5
• EN300-1558215
• rac-3-{[(1R,2S)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl]formamido}butanoic acid
• rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid

• Inchi： 1S/C24H26N2O5/c1-14(10-22(27)28)26-23(29)20-11-15(20)12-25-24(30)31-13-21-18-8-4-2-6-16(18)17-7-3-5-9-19(17)21/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,30)(H,26,29)(H,27,28)/t14?,15-,20-/m1/s1
• InChI Key： RMRXYJUNGXNSNG-XUERPSFUSA-N
• SMILES： O=C([C@@H]1C[C@@H]1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C)CC(=O)O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on rac-3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid

Racemic 3-{(1R,2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228026-37-5, known as racemic 3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its complex stereochemistry and functional groups, which make it a valuable tool in the synthesis of bioactive molecules and advanced materials.

The racemic nature of this compound indicates that it exists as a 50:50 mixture of two enantiomers, which are non-superimposable mirror images of each other. This property is particularly important in pharmaceutical development, where the stereochemistry of a molecule can significantly influence its biological activity and pharmacokinetics. The 1R,2S configuration refers to the specific spatial arrangement of the substituents on the cyclopropane ring, which is a key structural feature of this compound.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) group is another defining characteristic of this molecule. The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during the assembly of complex molecules. Its inclusion in this compound suggests that it plays a critical role in controlling reactivity and selectivity during synthetic procedures.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules with intricate architectures. For instance, researchers have utilized its unique stereochemistry to synthesize enantioselective catalysts and chiral ligands for transition metal-catalyzed reactions. These applications underscore the importance of understanding the relationship between molecular structure and function in designing novel chemical entities.

In addition to its role in synthetic chemistry, this compound has also been explored for its potential in materials science. The cyclopropane ring, a three-membered carbon ring with significant ring strain, imparts unique mechanical and electronic properties to the molecule. By leveraging these properties, scientists have developed new strategies for creating stimuli-responsive materials and advanced polymers.

From an analytical standpoint, the characterization of this compound has been facilitated by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled researchers to confirm the stereochemistry and purity of the compound, ensuring its reliability as a starting material for further studies.

Looking ahead, the continued exploration of racemic 3-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropylformamido}butanoic acid holds promise for breakthroughs in drug discovery and materials innovation. Its versatile structure and well-defined stereochemistry make it an invaluable asset in the chemist's toolkit.